Cas no 16461-96-4 (Acetamide,N-(4-nitro-1H-pyrazol-3-yl)-)

• Product Name: Acetamide,N-(4-nitro-1H-pyrazol-3-yl)-
• CAS No: 16461-96-4
• MF: C₅H₆N₄O₃
• MW: 170.126140117645
• CID: 121676
• PubChem ID: 19807729
• Update Time: 2025-04-18

Acetamide,N-(4-nitro-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-nitro-1H-pyrazol-3-yl)-
• ACETAMIDE, N-(4-NITROPYRAZOL-3-YL)-
• N-(4-nitro-1H-pyrazol-3-yl)acetamide
• N-(4-nitro-1H-pyrazol-5-yl)acetamide
• N-(4-Nitropyrazol-3-yl)-acetamide
• 3-Acetamino-4-nitro-pyrazol
• N-(4-nitro-1(2)H-pyrazol-3-yl)-acetamide
• SCHEMBL3431335
• ACETAMIDE,N-(4-NITROPYRAZOL-3-YL)-
• FT-0705971
• AKOS006331857
• IIMPQAQKCPHLPN-UHFFFAOYSA-N
• DTXSID20600147
• 16461-96-4

• Inchi： 1S/C5H6N4O3/c1-3(10)7-5-4(9(11)12)2-6-8-5/h2H,1H3,(H2,6,7,8,10)
• InChI Key： IIMPQAQKCPHLPN-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=C(C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.04400
• Monoisotopic Mass: 170.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.60000
• LogP: 0.87250